Cas no 2764010-10-6 (Ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate)
Ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate Chemical and Physical Properties
Names and Identifiers
-
- 2764010-10-6
- ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate
- EN300-37343810
- Ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate
-
- Inchi: 1S/C12H21NO2/c1-2-15-11(14)5-8-12-6-3-10(4-7-12)13-9-12/h10,13H,2-9H2,1H3
- InChI Key: QBVWFPVWMIJKRD-UHFFFAOYSA-N
- SMILES: O(CC)C(CCC12CNC(CC1)CC2)=O
Computed Properties
- Exact Mass: 211.157228913g/mol
- Monoisotopic Mass: 211.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.3Ų
Ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37343810-0.05g |
ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate |
2764010-10-6 | 95.0% | 0.05g |
$1188.0 | 2025-03-18 | |
| Enamine | EN300-37343810-0.1g |
ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate |
2764010-10-6 | 95.0% | 0.1g |
$1244.0 | 2025-03-18 | |
| Enamine | EN300-37343810-0.25g |
ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate |
2764010-10-6 | 95.0% | 0.25g |
$1300.0 | 2025-03-18 | |
| Enamine | EN300-37343810-0.5g |
ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate |
2764010-10-6 | 95.0% | 0.5g |
$1357.0 | 2025-03-18 | |
| Enamine | EN300-37343810-1.0g |
ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate |
2764010-10-6 | 95.0% | 1.0g |
$1414.0 | 2025-03-18 | |
| Enamine | EN300-37343810-2.5g |
ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate |
2764010-10-6 | 95.0% | 2.5g |
$2771.0 | 2025-03-18 | |
| Enamine | EN300-37343810-5.0g |
ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate |
2764010-10-6 | 95.0% | 5.0g |
$4102.0 | 2025-03-18 | |
| Enamine | EN300-37343810-10.0g |
ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate |
2764010-10-6 | 95.0% | 10.0g |
$6082.0 | 2025-03-18 |
Ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on Ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate
Exploring the Potential of Ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate (CAS No. 2764010-10-6) in Modern Pharmaceutical Research
In the rapidly evolving field of pharmaceutical chemistry, Ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate (CAS No. 2764010-10-6) has emerged as a compound of significant interest. This unique molecule, characterized by its 2-azabicyclo[2.2.2]octane scaffold, offers a versatile platform for drug discovery and development. Researchers are increasingly drawn to its potential applications in targeting neurological disorders, inflammation, and metabolic diseases, aligning with current trends in precision medicine and personalized therapeutics.
The structural complexity of Ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate presents intriguing opportunities for medicinal chemists. Its bicyclic framework provides rigidity and stereochemical control, while the ethyl propanoate moiety introduces functional versatility. Recent studies have explored its role as a precursor for novel bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics. This aligns with growing public interest in mental health solutions and neurodegenerative disease treatments, topics frequently searched in scientific databases and AI-powered research tools.
From a synthetic chemistry perspective, CAS No. 2764010-10-6 represents an excellent example of modern heterocyclic compound design. The 2-azabicyclo[2.2.2]octane core challenges synthetic chemists to develop innovative routes for its preparation, making it a subject of numerous methodological studies. Current research focuses on optimizing its synthesis through green chemistry approaches, responding to the pharmaceutical industry's push for sustainable manufacturing processes – a hot topic in both academic and industrial circles.
The pharmacological profile of Ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate continues to be elucidated through advanced structure-activity relationship (SAR) studies. Preliminary data suggests interesting interactions with various biological targets, particularly those involved in neurotransmitter regulation. This has sparked discussions about its potential in addressing conditions like anxiety and cognitive impairment, subjects that consistently rank high in healthcare-related searches. The compound's drug-like properties and favorable ADME (absorption, distribution, metabolism, and excretion) characteristics further enhance its appeal to drug developers.
In the context of current pharmaceutical trends, CAS No. 2764010-10-6 exemplifies the shift toward three-dimensional molecular architectures in drug design. The azabicyclic system offers distinct advantages over flat aromatic structures, including improved target selectivity and reduced off-target effects. These qualities resonate with the growing demand for safer, more effective medications – a concern frequently voiced by patients and healthcare providers alike in online forums and search queries.
Analytical characterization of Ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate has benefited from advancements in spectroscopic techniques and computational chemistry. Modern NMR methods and molecular modeling approaches have provided detailed insights into its conformational behavior, information crucial for rational drug design. These aspects connect with the broader scientific community's interest in AI-assisted drug discovery and computational prediction of molecular properties – topics generating significant online engagement among researchers.
The potential of CAS No. 2764010-10-6 extends beyond therapeutic applications. Its unique structure makes it valuable for material science investigations, particularly in the development of functional polymers and smart materials. This interdisciplinary potential addresses the current emphasis on convergence research in scientific funding priorities, a subject of numerous grant-related searches by academic investigators.
As research on Ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate progresses, its patent landscape and intellectual property considerations are becoming increasingly important. The compound's novel structure presents opportunities for proprietary drug development, a concern frequently searched by pharmaceutical executives and legal professionals specializing in chemical patents.
Quality control and analytical method development for 2764010-10-6 remain active areas of investigation. The development of robust HPLC and LC-MS methods for its quantification reflects the pharmaceutical industry's focus on quality by design (QbD) principles – concepts generating substantial discussion in regulatory science circles and frequently appearing in compliance-related searches.
Looking forward, Ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate represents an exciting case study in modern medicinal chemistry. Its investigation touches upon multiple contemporary themes: from targeted drug delivery to computational drug design, from green synthesis to personalized medicine. As such, it serves as a microcosm of current challenges and opportunities in pharmaceutical research, making it a compound worthy of continued scientific attention and public interest.
2764010-10-6 (Ethyl 3-{2-azabicyclo[2.2.2]octan-4-yl}propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)